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Compound of Interest

Compound Name: (E/Z)-CP-724714

Cat. No.: B3064011 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive

operational and disposal plan for (E/Z)-CP-724714, ensuring laboratory safety and regulatory

compliance.

(E/Z)-CP-724714 is a potent and selective ErbB2 (HER2) tyrosine kinase inhibitor intended for

laboratory research use only.[1][2] Proper disposal is crucial to mitigate potential environmental

and health risks. This guide provides detailed, step-by-step procedures for the safe handling

and disposal of this compound and its associated waste streams.

Key Compound Data
A summary of essential quantitative data for (E/Z)-CP-724714 is provided in the table below for

easy reference.
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Property Value

Chemical Formula C₂₇H₂₇N₅O₃[3]

Molecular Weight 469.53 g/mol [3][4]

CAS Number 383432-38-0 (for CP-724714)[3]

IC₅₀ for HER2/ErbB2 10 nM[1][3]

IC₅₀ for EGFR 6400 nM[1][4]

Solubility
Soluble to 100 mM in DMSO and 100 mM in

ethanol[3]

Disposal Procedures for (E/Z)-CP-724714
Disposal of (E/Z)-CP-724714 and its containers must be handled through a licensed

hazardous-waste disposal facility. Under no circumstances should this chemical or its solutions

be disposed of down the drain.

General Principles of Disposal
Waste Classification: Treat all forms of (E/Z)-CP-724714 waste (solid, solutions,

contaminated labware) as hazardous chemical waste.

Segregation: Keep (E/Z)-CP-724714 waste separate from other chemical waste streams to

prevent unintended reactions.[5] Store in a designated hazardous waste accumulation area.

Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name "

(E/Z)-CP-724714," and the solvent used (e.g., DMSO, ethanol).

Containment: Use chemically compatible, leak-proof containers with secure screw-on caps.

[6] Always keep waste containers closed except when adding waste.[6][7]

Step-by-Step Disposal Protocols
1. Disposal of Unused Solid (E/Z)-CP-724714:

Ensure the original container is tightly sealed.
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If the original container is compromised, transfer the solid to a new, appropriate container
and label it clearly.
Place the sealed container in a secondary containment bin.
Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) department or a certified hazardous waste contractor.

2. Disposal of (E/Z)-CP-724714 in DMSO or Ethanol Solutions:

Collect all waste solutions containing (E/Z)-CP-724714 in a designated, labeled hazardous
waste container.
Do not mix with other types of solvent waste unless explicitly permitted by your institution's
waste management guidelines. For example, some institutions allow for the co-disposal of
DMSO with other organic solvents.[8]
Fill the container to no more than 90% of its capacity to allow for expansion.[9]
Store the container in a well-ventilated area, away from heat and ignition sources, and within
secondary containment.[5]
Schedule a waste pickup with your EHS office.

3. Disposal of Contaminated Labware and Personal Protective Equipment (PPE):

Sharps: Needles, syringes, and other contaminated sharps should be placed in a designated
sharps container for hazardous chemical waste.
Glassware: Triple-rinse contaminated glassware with a suitable solvent (e.g., ethanol). The
first rinse must be collected as hazardous waste.[7] Subsequent rinses may also need to be
collected, depending on local regulations. After thorough cleaning and removal of labels, the
glassware may be disposed of in a designated broken glass box.[7]
Solid Waste: Gloves, bench paper, and other contaminated solid materials should be
collected in a clearly labeled, sealed bag or container for hazardous solid waste.

Experimental Protocols and Signaling Pathways
While specific experimental protocols for the disposal of (E/Z)-CP-724714 are not published,

the disposal procedures outlined above are based on established best practices for handling

potent, research-grade chemical compounds. The mechanism of action of CP-724714 involves

the inhibition of the HER2/ErbB2 signaling pathway, which is critical in some forms of cancer.

Below is a diagram illustrating the general decision-making workflow for the proper disposal of

(E/Z)-CP-724714.
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Disposal workflow for (E/Z)-CP-724714 waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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